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Compound of Interest

Compound Name: DAR-4M

Cat. No.: B3039165 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety, handling, and experimental

protocols for the fluorescent nitric oxide probe, Diaminorhodamine-4M (DAR-4M). The

information is intended to ensure safe and effective use in a laboratory setting.

Chemical and Physical Properties
DAR-4M is a rhodamine-based, photo-stable fluorescent indicator used for the detection of

nitric oxide (NO).[1][2] Its fluorescence intensity increases significantly upon reaction with NO in

the presence of oxygen.[2] Key properties are summarized in the table below.
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Property Value Source

Synonyms
DAF-4M, Diaminorhodamine-

4M
[1]

Molecular Formula C₂₅H₂₆N₄O₃ [1]

Molecular Weight 430.5 g/mol [1]

Appearance Red-violet solid

Solubility Soluble in DMSO [1]

Excitation Maximum (λex) ~560 nm [2][3]

Emission Maximum (λem) ~575 nm [2][3]

Quantum Yield (Φ) of DAR-4M

T
0.42 [3]

Molar Extinction Coefficient (ε) 76,000 M⁻¹cm⁻¹ [3]

Detection Limit for NO ~10 nM [2]

Optimal pH Range 4-12 [3]

Safety and Handling Precautions
DAR-4M is classified as an irritant and requires careful handling to minimize exposure.[2]

Adherence to standard laboratory safety protocols is essential.
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Precaution Category Specific Guideline Source

Personal Protective Equipment

(PPE)

Wear suitable protective

clothing, including lab coats,

gloves, and safety glasses.

[2]

Inhalation

Do not breathe fumes. Handle

in a well-ventilated area or with

local exhaust ventilation.

[2]

Eye Contact

Irritating to eyes. In case of

contact, rinse immediately with

plenty of water and seek

medical advice.

[2]

Skin Contact

Irritating to skin. Avoid contact.

If contact occurs, wash the

affected area thoroughly with

soap and water.

[2]

General Hygiene

Handle in accordance with

good industrial hygiene and

safety practices. Wash hands

before breaks and at the end

of the workday.

Spills

For small spills, absorb with an

inert material and dispose of in

a sealed container. For large

spills, follow institutional

protocols for chemical spills.

Storage and Stability
Proper storage is crucial to maintain the integrity and functionality of DAR-4M.
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Parameter Guideline Source

Storage Temperature -20°C [1]

Light Sensitivity Protect from light. [2]

Stability
Stable for at least 4 years

when stored correctly.
[1]

Handling of Stock Solutions

Following initial thaw, it is

recommended to aliquot the

solution and freeze at -20°C to

avoid multiple freeze-thaw

cycles.

[2]

Working Solutions

Use immediately following

dilution and discard any

unused portion.

[2]

Experimental Protocols
The following are generalized protocols for the use of DAR-4M. Optimal conditions may vary

depending on the specific experimental setup and cell type.

Preparation of Stock and Working Solutions
Stock Solution: DAR-4M is often supplied as a 5 mM solution in DMSO.[2][3] If starting from

a solid, dissolve in high-quality anhydrous DMSO to the desired concentration.

Working Solution: Prepare a working solution by diluting the stock solution. A common

recommendation is a 500-fold dilution in a neutral aqueous buffer, such as 0.1 M phosphate

buffer (pH 7.4), to achieve a final concentration in the range of 5-10 µM.[2][3]

Note: The presence of Bovine Serum Albumin (BSA) and phenol red in the buffer may

interfere with fluorescence and should be used with caution.[2]

Nitric Oxide Detection in Solution (Cell-Free)
Add the DAR-4M working solution to the experimental sample.
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Induce NO production or add the source of NO to the sample.

Incubate for a sufficient period to allow for the reaction between DAR-4M and NO to occur.

Measure the fluorescence intensity at an excitation wavelength of ~560 nm and an emission

wavelength of ~575 nm.

Intracellular Nitric Oxide Detection (using DAR-4M AM)
For intracellular NO detection, the cell-permeable acetoxymethyl (AM) ester form, DAR-4M AM,

is used.[4]

Cell Culture: Culture cells to the desired confluency on a suitable imaging plate or slide.

Loading with DAR-4M AM:

Prepare a working solution of DAR-4M AM at a concentration of 5-10 µM in a suitable

buffer or cell culture medium.[4]

Remove the culture medium from the cells and wash with buffer.

Add the DAR-4M AM working solution to the cells and incubate at 37°C. The optimal

loading time can vary between 20 to 60 minutes depending on the cell type.[4][5]

Wash: After incubation, wash the cells twice with buffer to remove any excess, extracellular

probe.

De-esterification: Incubate the cells for an additional period (e.g., 30-60 minutes) to allow

intracellular esterases to cleave the AM group, trapping the now cell-impermeable DAR-4M
inside the cells.

NO Stimulation and Imaging:

Treat the cells with the desired stimulus to induce NO production.

Image the cells using fluorescence microscopy with excitation at ~560 nm and emission at

~575 nm.
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Visualizations
Signaling Pathway of NO Detection by DAR-4M
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Caption: Reaction mechanism of DAR-4M with nitric oxide.

Experimental Workflow for Intracellular NO Detection
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Caption: Workflow for intracellular nitric oxide detection using DAR-4M AM.

Logical Relationships of Safety Precautions
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Personal Protective Equipment Exposure Prevention

Emergency Response

Handling DAR-4M
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Caption: Safety precautions for handling DAR-4M.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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